Cas no 1397001-17-0 (3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid)

3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid structure
1397001-17-0 structure
Product name:3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid
CAS No:1397001-17-0
MF:C14H19NO5
MW:281.304364442825
CID:3065383
PubChem ID:3102731

3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid
    • AKOS000301233
    • Oprea1_731018
    • (2-Isobutoxybenzoyl)serine
    • HMS2410P10
    • 3-Hydroxy-2-(2-isobutoxy-benzoylamino)propionic acid
    • 3-hydroxy-2-{[2-(2-methylpropoxy)phenyl]formamido}propanoic acid
    • SR-01000316045
    • CHEMBL1867423
    • 1397001-17-0
    • Oprea1_600317
    • 3-hydroxy-2-[[2-(2-methylpropoxy)benzoyl]amino]propanoic acid
    • SMR000123451
    • 3-Hydroxy-2-(2-isobutoxybenzamido)propanoicacid
    • MLS000122824
    • HMS1704D20
    • SR-01000316045-1
    • CS-0337404
    • 3-Hydroxy-2-(2-isobutoxybenzamido)propanoic acid
    • AKOS024302466
    • MDL: MFCD00699862
    • Inchi: InChI=1S/C14H19NO5/c1-9(2)8-20-12-6-4-3-5-10(12)13(17)15-11(7-16)14(18)19/h3-6,9,11,16H,7-8H2,1-2H3,(H,15,17)(H,18,19)
    • InChI Key: ANAOXQPNAIEGRU-UHFFFAOYSA-N
    • SMILES: CC(COC1=CC=CC=C1C(NC(C(O)=O)CO)=O)C

Computed Properties

  • Exact Mass: 281.12632271Da
  • Monoisotopic Mass: 281.12632271Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.9Ų
  • XLogP3: 1.4

3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

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